Cas no 899741-14-1 (1-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-3-(5-methyl-1,2-oxazol-3-yl)urea)

• Product Name: 1-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-3-(5-methyl-1,2-oxazol-3-yl)urea
• CAS No: 899741-14-1
• MF: C₁₄H₁₉N₅O₂S
• MW: 321.39796090126
• CID: 5487684
• PubChem ID: 18584309
• Update Time: 2025-05-25

1-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-3-(5-methyl-1,2-oxazol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 899741-14-1
• F2778-0020
• 1-{3-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]propyl}-3-(5-methyl-1,2-oxazol-3-yl)urea
• 1-[3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl]-3-(5-methyl-1,2-oxazol-3-yl)urea
• VU0498186-1
• AKOS024465839
• 1-(3-((4,6-dimethylpyrimidin-2-yl)thio)propyl)-3-(5-methylisoxazol-3-yl)urea
• 1-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-3-(5-methyl-1,2-oxazol-3-yl)urea

• Inchi： 1S/C14H19N5O2S/c1-9-7-10(2)17-14(16-9)22-6-4-5-15-13(20)18-12-8-11(3)21-19-12/h7-8H,4-6H2,1-3H3,(H2,15,18,19,20)
• InChI Key： AZVFXHQFBOQXAS-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CCCNC(NC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 321.12594604g/mol
• Monoisotopic Mass: 321.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-3-(5-methyl-1,2-oxazol-3-yl)urea

1-{3-(4,6-Dimethylpyrimidin-2-yl)sulfanylpropyl}-3-(5-methyl-1,2-oxazol-3-yl)urea: A Comprehensive Overview

The compound with CAS No. 899741-14-1, known as 1-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-3-(5-methyl-1,2-oxazol-3-yl)urea, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 1-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-3-(5-methyl-1,2-oxazol-3-yl)urea is characterized by the presence of a urea group, a sulfanylpropyl chain, and a substituted pyrimidine ring. The pyrimidine moiety, specifically the 4,6-dimethyl substitution pattern, contributes to the compound's stability and bioavailability. The 5-methyl group on the oxazole ring further enhances its pharmacokinetic properties. These structural elements collectively influence the compound's ability to interact with biological targets, such as enzymes or receptors, making it a valuable candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have optimized reaction conditions to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such methodologies are crucial for scaling up production to meet the demands of preclinical and clinical studies.

The biological activity of 1-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-3-(5-methyl-1,2-oxazol-3-yl)urea has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent inhibitory effects against key enzymes involved in inflammatory pathways. For example, it has shown remarkable efficacy in suppressing COX-2 (cyclooxygenase-2) activity, which is a major target for anti-inflammatory therapies. Additionally, studies have demonstrated its ability to modulate immune responses, indicating potential applications in autoimmune diseases.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Scientists have explored the possibility of conjugating this molecule with nanoparticles or polymeric carriers to enhance its delivery to specific tissues. This approach not only improves bioavailability but also minimizes off-target effects, which is critical for reducing adverse reactions in patients.

Furthermore, computational modeling techniques have played a pivotal role in understanding the molecular interactions of 1-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-3-(5-methyl-1,2 oxazol -3 - yl ) urea. Docking studies have revealed that the molecule binds effectively to the active sites of several therapeutic targets with high affinity. These insights are invaluable for guiding further optimization and refining its pharmacological profile.

In conclusion, CAS No. 899741 - 14 - 1 represents a cutting-edge molecule with immense potential in the pharmaceutical industry. Its unique structure, coupled with advanced synthetic and analytical techniques, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold new insights into its properties and applications, this compound is poised to make significant contributions to modern medicine.